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For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dihexyloctan-1-amine is a tertiary amine with a molecular formula of C20HasN. Due to its
long alkyl chains, it is expected to be a lipophilic, oily liquid at room temperature. While specific
experimental data for this compound is not readily available in public literature, this guide
provides estimated physicochemical properties based on the known characteristics of similar
long-chain tertiary amines and general principles of organic chemistry. It also outlines detailed
experimental protocols for the determination of these properties and presents a general
workflow for its synthesis and purification.

Core Physicochemical Properties (Estimated)

The following table summarizes the estimated physicochemical properties of N,N-
Dihexyloctan-1-amine. These values are derived from data for related compounds such as
N,N-dimethyl-1-octanamine and trioctylamine and should be considered as approximations
pending experimental verification.
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Property

Estimated Value

Notes

Molecular Weight

297.57 g/mol

Calculated from the molecular

formula.

Boiling Point

> 300 °C

Tertiary amines have lower
boiling points than primary or
secondary amines of similar
molecular weight due to the
absence of hydrogen bonding.
[1][2] The boiling point is
expected to be high due to the
large molecular size and
significant van der Waals

forces.

Melting Point

<0°C

Similar long-chain tertiary
amines are liquids at room
temperature. The melting point
of N,N-dimethyl-1-octanamine
is -57 °C.[3]

Density

~0.8 g/mL

The density is expected to be
less than that of water. The
density of N,N-dimethyl-1-
octanamine is 0.765 g/mL.[3]

Solubility in Water

Insoluble

Long-chain amines are
generally insoluble in water
due to their large hydrophobic
alkyl groups.[4][5]

Solubility in Organic Solvents

Soluble

Expected to be soluble in
nonpolar organic solvents like
hexanes, ether, and toluene,
following the "like dissolves

like" principle.[6]

Experimental Protocols
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The following are detailed methodologies for the experimental determination of the key
physicochemical properties of N,N-Dihexyloctan-1-amine.

Determination of Boiling Point (Thiele Tube Method)

This method is suitable for small quantities of liquid.[7]
Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or oil bath)

Sample of N,N-Dihexyloctan-1-amine
Procedure:

« Fill the Thiele tube with a high-boiling point liquid (e.g., mineral oil or silicone oil) to a level
just above the side arm.

e Place a small amount of the N,N-Dihexyloctan-1-amine sample into the small test tube.

« Invert the capillary tube (sealed end up) and place it inside the test tube containing the
sample.

o Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

e Suspend the thermometer and test tube assembly in the Thiele tube, ensuring the heat-
transfer liquid covers the sample.

e Gently heat the side arm of the Thiele tube.[8]
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e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

o Continue heating until a continuous and rapid stream of bubbles is observed.
e Turn off the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube.[8][9] Record this temperature.

Determination of Density (Pycnometer Method)

A pycnometer is a flask with a specific, accurately known volume, used for precise density
measurements of liquids.[10]

Apparatus:

e Pycnometer (e.g., 10 mL or 25 mL)

Analytical balance (accurate to £0.0001 g)

Thermometer

Water bath

Sample of N,N-Dihexyloctan-1-amine

Procedure:

e Clean and thoroughly dry the pycnometer.

* Weigh the empty, dry pycnometer on the analytical balance and record the mass (ma).

 Fill the pycnometer with the N,N-Dihexyloctan-1-amine sample, ensuring no air bubbles are
trapped.

e Place the filled pycnometer in a constant temperature water bath until it reaches thermal
equilibrium (e.g., 20 °C or 25 °C).
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o Carefully place the stopper on the pycnometer, allowing any excess liquid to overflow from
the capillary.

e Dry the outside of the pycnometer and weigh it. Record the mass (mz).
o Empty and clean the pycnometer.

« Fill the pycnometer with distilled water and repeat steps 4-6. Record the mass of the
pycnometer filled with water (ms).

o The density of the sample (p_sample) can be calculated using the following formula:
p_sample = [(m2 - m1) / (m3 - m1)] * p_water where p_water is the known density of water at
the experimental temperature.[11]

Determination of Solubility

This protocol outlines a qualitative and semi-quantitative method for determining solubility.[12]
[13]

Apparatus:

Test tubes

Graduated pipettes or cylinders

Vortex mixer or shaker

Analytical balance

Various solvents (e.g., water, ethanol, acetone, hexane, toluene)

Procedure:

e Qualitative Assessment:

o Add approximately 1 mL of the solvent to a test tube.

o Add a few drops of N,N-Dihexyloctan-1-amine to the solvent.
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o Vortex or shake the test tube for 1-2 minutes.

o Visually observe if the amine dissolves completely, is partially soluble, or is insoluble.[14]

e Semi-Quantitative Assessment (for soluble/partially soluble cases):

o

Weigh a specific amount of N,N-Dihexyloctan-1-amine (e.g., 100 mg) into a test tube.
o Add a known volume of the solvent (e.g., 1 mL) incrementally.

o After each addition, vortex or shake the mixture until the solute dissolves completely.

o Continue adding the solvent until the amine is fully dissolved.

o The solubility can be expressed as the mass of solute per volume of solvent (e.g., mg/mL).
For more precise measurements, a saturated solution can be prepared, and the
concentration can be determined after separating the undissolved solute.[15]

Synthesis and Purification Workflow

A common method for the synthesis of tertiary amines is the alkylation of a secondary amine.
[16][17] In this case, N,N-Dihexyloctan-1-amine can be synthesized by the reaction of
dihexylamine with an octyl halide (e.g., 1-bromooctane). The purification of the final product is
crucial to remove any unreacted starting materials and byproducts.

Click to download full resolution via product page

Figure 1. General workflow for the synthesis and purification of N,N-Dihexyloctan-1-amine.

Signaling Pathways and Biological Activity
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Currently, there is no specific information available in the public domain regarding the signaling
pathways or biological activities of N,N-Dihexyloctan-1-amine. Given its structure as a long-
chain tertiary amine, it may exhibit properties such as membrane interaction or surfactant-like
behavior. However, any potential biological effects would need to be determined through
dedicated in vitro and in vivo studies.

Conclusion

This technical guide provides a foundational understanding of the physicochemical properties
of N,N-Dihexyloctan-1-amine for researchers and professionals in drug development. While
experimental data for this specific molecule is sparse, the provided estimations, detailed
experimental protocols, and a general synthesis workflow offer a solid starting point for its
further investigation and application. It is imperative that the estimated properties are
experimentally verified for any critical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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